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Executive Summary
This guide moves beyond the static limitations of a standard Safety Data Sheet (SDS). It is

designed for research chemists and process engineers utilizing 4-Bromo-2-hydroxy-5-
iodobenzaldehyde as a high-value scaffold in medicinal chemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2878572#bc-rfq
https://www.benchchem.com/product/b2878572/docs?utm_src=pdf-body#safety-data-sheet-sds-for-4-bromo-2-hydroxy-5-iodobenzaldehyde
https://www.benchchem.com/product/b2878572/docs?utm_src=pdf-body#safety-data-sheet-sds-for-4-bromo-2-hydroxy-5-iodobenzaldehyde
https://www.benchchem.com/product/b2878572/docs?utm_src=pdf-body#safety-data-sheet-sds-for-4-bromo-2-hydroxy-5-iodobenzaldehyde
https://www.benchchem.com/product/b2878572/docs?utm_src=pdf-body#safety-data-sheet-sds-for-4-bromo-2-hydroxy-5-iodobenzaldehyde
https://www.benchchem.com/product/b2878572/docs?utm_src=pdf-body#safety-data-sheet-sds-for-4-bromo-2-hydroxy-5-iodobenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2878572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


As a Senior Application Scientist, I emphasize that this compound’s utility lies in its orthogonal

reactivity. The presence of three distinct functional handles—a phenol, an aldehyde, and two

halogens (iodine and bromine) with significantly different oxidative addition rates—makes it a

linchpin for diversity-oriented synthesis. However, this same reactivity necessitates a rigorous

safety protocol to prevent spontaneous degradation (de-iodination) and operator sensitization.

Part 1: Chemical Identity & Molecular Architecture
This section establishes the "ground truth" of the material. We treat the molecule not just as a

powder, but as a reactive system.

Property Technical Specification Operational Implication

IUPAC Name
4-Bromo-2-hydroxy-5-

iodobenzaldehyde

Primary identifier for regulatory

compliance.

Common Name 4-Bromo-5-iodosalicylaldehyde Used in synthetic literature.

CAS Number 2092797-48-1
Unique key for inventory

tracking.

Molecular Formula C₇H₄BrIO₂
High halogen content (heavy

atom effect).

Molecular Weight 326.91 g/mol
Significant mass; verify

stoichiometry carefully.

Physical State Pale yellow to off-white solid

Color change to brown

indicates iodine liberation

(decomposition).

Melting Point
~130–140 °C (Predicted based

on analogs)

Solid handling protocols apply;

avoid high-shear milling which

generates local heat.

Solubility
DMSO, DMF, DCM; Poor in

Water

Lipophilic; readily penetrates

skin barriers.
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Part 2: Hazard Identification & Toxicology (The
"Why")
Standard SDSs list hazards; we explain the mechanism of toxicity to enforce compliance.

Core GHS Classification:

Skin Irritation (Category 2): H315[1]

Eye Irritation (Category 2A): H319[2]

Specific Target Organ Toxicity - Single Exposure (Category 3): H335 (Respiratory Irritation)

Mechanistic Insight:

The Salicylaldehyde Moiety: The aldehyde group is an electrophile capable of forming Schiff

bases with amine residues in proteins (lysine). This is the primary driver for contact

dermatitis and sensitization.

The Aryl Iodide: The C-I bond is the weakest bond in the molecule (~65 kcal/mol). Exposure

to UV light or heat can cause homolytic cleavage, releasing iodine radicals (

) and eventually elemental iodine (

). Iodine vapor is a potent respiratory irritant and corrosive to mucous membranes.

The Phenolic Hydroxyl: acidic (

). In basic physiological conditions (eyes, mucous membranes), it deprotonates to the
phenoxide, increasing water solubility and tissue penetration.

Part 3: Operational Safety & Engineering Controls
This section outlines the "Defense in Depth" strategy.

Reactivity-Driven PPE Selection
Do not rely on generic "lab gloves." The presence of DCM (dichloromethane) as a common

solvent for this compound requires specific barrier protection.
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Protocol Logic

Task Assessment

Solvent Used? Weighing/Transfer (Solid)

DCM / Chloroform

Halogenated

DMF / DMSO / Alcohols

Non-Halogenated

Double Nitrile Gloves
(Standard)

Fume Hood Required
(N95 backup if dusty)

Silver Shield / Laminate
(Required)

Permeation < 5 min for Nitrile

Halogenated solvents permeate nitrile instantly.
Dissolved aryl iodides carry toxicity through skin.

Click to download full resolution via product page

Figure 1: PPE Decision Matrix based on solvent carrier. Note the critical requirement for

Laminate gloves when using halogenated solvents.

Engineering Controls
Ventilation: All operations involving heating or open vessels must occur inside a certified

chemical fume hood.

Lighting: Use amber glassware or wrap flasks in aluminum foil. The C-I bond is

photosensitive. Photolytic degradation releases

, which complicates stoichiometry and increases toxicity.

Part 4: Emergency Response Protocols
Spill Management (The "3-C" Protocol)
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Control: Stop the source. If a powder spill, dampen with an inert oil (e.g., mineral oil) to

prevent dust generation before sweeping.

Contain: Surround the spill.

Clean:

Do NOT use bleach (NaOCl). Bleach can oxidize the aryl iodide or bromide, potentially

creating hypervalent iodine species or volatile halogens.

Use: A solution of Sodium Thiosulfate (

) or Sodium Bisulfite. This reduces any liberated free iodine (

) back to the colorless, water-soluble iodide (

).

Fire & Thermal Decomposition
In a fire, this molecule is a "triple threat" generator of toxic gases:

Hydrogen Bromide (HBr): Corrosive acid gas.

Hydrogen Iodide (HI): Corrosive acid gas.

Iodine Vapors (

): Purple, choking smoke.

Firefighting Action: Use CO2 or Dry Chemical. If water must be used, contain the runoff; it will

be highly acidic and toxic to aquatic life (H411 equivalent).
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4-Bromo-2-hydroxy-
5-iodobenzaldehyde

Thermal Decomposition
(> 200°C)

HBr Gas
(Corrosive)

HI Gas
(Corrosive)

Iodine Vapor (I2)
(Toxic/Sensitizer)

CO / CO2

Click to download full resolution via product page

Figure 2: Thermal degradation pathways. Firefighters must wear SCBA to protect against HBr,

HI, and Iodine vapors.

Part 5: Storage & Stability (The "Shelf-Life" Factor)
As a Senior Scientist, I have observed that "purity drift" in this compound is usually due to poor

storage, leading to failed coupling reactions later.

Temperature: Store at 2–8°C (Refrigerated). Room temperature storage accelerates de-

iodination.

Atmosphere: Store under Inert Gas (Argon/Nitrogen). The aldehyde is susceptible to

autoxidation to the carboxylic acid (4-bromo-2-hydroxy-5-iodobenzoic acid).

Light:Strictly Dark. Use amber vials.

Incompatibilities:

Strong Oxidizers: Will attack the aldehyde and the aryl iodide.

Strong Bases: Will deprotonate the phenol, increasing reactivity and potential for

polymerization.
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Part 6: Synthetic Context & Application Insight
Why use this specific molecule? It allows for Iterative Cross-Coupling.

Site A (Iodine): Most reactive. Reacts first in Suzuki/Sonogashira coupling at low temps.

Site B (Bromine): Less reactive. Remains intact during the first coupling, allowing a second,

different group to be added later.

Site C (Aldehyde): Classic condensation chemistry (reductive amination, Wittig).

Safety Note on Catalysis: When using Palladium (Pd) catalysts with this compound, ensure the

reaction mixture is quenched completely before disposal. Heavy metal residues mixed with

halogenated organics can form shock-sensitive byproducts over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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